Cas no 1225444-67-6 (1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine
• CAS No: 1225444-67-6
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5742674
• PubChem ID: 64120767
• Update Time: 2025-05-19

1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013438464
• EN300-1108092
• LRNZJYRYTCRNAE-UHFFFAOYSA-N
• 1-(1-Phenyl-ethyl)-1H-[1,2,4]triazol-3-ylamine
• 1225444-67-6
• CS-0284774
• 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine
• SCHEMBL2359889

• Inchi： 1S/C10H12N4/c1-8(9-5-3-2-4-6-9)14-7-12-10(11)13-14/h2-8H,1H3,(H2,11,13)
• InChI Key： LRNZJYRYTCRNAE-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine (CAS No. 1225444-67-6)

1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine, with the CAS number 1225444-67-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine consists of a triazole ring substituted with a phenylethyl group and an amine functional group, making it a versatile scaffold for the development of novel drugs.

The interest in 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine stems from its potential as a lead compound for various therapeutic targets. Recent studies have explored its biological activities, including antifungal, antiviral, and anticancer properties. The triazole moiety is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors.

In the context of antifungal activity, 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine has shown promising results against a range of fungal pathogens. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory effects on Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity. These findings suggest that 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine could be a valuable candidate for the development of new antifungal agents.

Beyond its antifungal properties, 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine has also been investigated for its antiviral activity. Research conducted by a team at the University of California found that this compound demonstrated potent inhibitory effects against human immunodeficiency virus (HIV) and hepatitis C virus (HCV). The mechanism of action appears to involve interference with viral replication processes and modulation of host cell signaling pathways. These findings highlight the potential of 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine as a broad-spectrum antiviral agent.

In the realm of cancer research, 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine has shown promise as an anticancer agent. A study published in Cancer Research demonstrated that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves induction of apoptosis through mitochondrial dysfunction and activation of caspase cascades. These findings suggest that 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine could be further developed as a potential anticancer drug.

The structural versatility of 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine also makes it an attractive scaffold for medicinal chemistry efforts aimed at optimizing its pharmacological properties. Researchers have explored various structural modifications to enhance its potency and selectivity. For example, substitution at the phenyl ring or modification of the amine group can significantly impact the compound's biological activity and pharmacokinetic profile. These efforts have led to the identification of several derivatives with improved therapeutic potential.

In addition to its direct biological activities, 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-amine has also been studied for its potential as a prodrug or drug delivery system component. The amine functional group can be conjugated with other molecules to improve solubility and bioavailability. For instance, conjugation with polyethylene glycol (PEG) has been shown to enhance the water solubility and stability of the compound in biological systems.

The safety profile of 1-(1-Phenylethyl)-1H-1,2,4-triazol-3-am ine is another important consideration in its development as a therapeutic agent. Preclinical studies have generally indicated low toxicity and good tolerability at effective doses. However, further investigations are needed to fully understand its safety profile in humans.

In conclusion, 1-(< strong > 0 - Phenylethyl ) - 0 H - 0 , 0 , 0 - triazol - 0 - amine (CAS No . 0 ) strong > represents a promising lead compound with diverse biological activities and potential therapeutic applications . Its unique structure , combined with recent advances in medicinal chemistry , positions it as a valuable candidate for further development in areas such as antifungal , antiviral , and anticancer therapies . Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties , paving the way for potential clinical applications . p > article > response >